Cas no 1217500-99-6 (4-(Isobutylsulfonyl)phenylboronic acid)
1217500-99-6 structure
Product Name:4-(Isobutylsulfonyl)phenylboronic acid
CAS No:1217500-99-6
MF:C10H15BO4S
MW:242.099702119827
MDL:MFCD12546545
CID:827753
PubChem ID:46739631
Update Time:2025-04-19
4-(Isobutylsulfonyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Isobutylsulfonyl)phenyl)boronic acid
- 4-(Isobutylsulfonyl)phenylboronic acid
- BS-21066
- AKOS015837535
- CS-0174633
- (4-(Isobutylsulfonyl)phenyl)boronicacid
- MFCD12546545
- F87079
- [4-(2-methylpropylsulfonyl)phenyl]boronic acid
- DTXSID70675224
- Boronic acid, B-[4-[(2-methylpropyl)sulfonyl]phenyl]-
- WGYQGDKMBFOTGS-UHFFFAOYSA-N
- 1217500-99-6
- DB-108426
- [4-(2-Methylpropane-1-sulfonyl)phenyl]boronic acid
- 4-(2-methylpropanesulfonyl)phenylboronic acid
- [4-(2-methylpropanesulfonyl)phenyl]boronic acid
-
- MDL: MFCD12546545
- Inchi: 1S/C10H15BO4S/c1-8(2)7-16(14,15)10-5-3-9(4-6-10)11(12)13/h3-6,8,12-13H,7H2,1-2H3
- InChI Key: WGYQGDKMBFOTGS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(B(O)O)=CC=1)(CC(C)C)(=O)=O
Computed Properties
- Exact Mass: 242.07800
- Monoisotopic Mass: 242.0784103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83Ų
Experimental Properties
- PSA: 82.98000
- LogP: 0.87690
4-(Isobutylsulfonyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM136452-1g |
(4-(Isobutylsulfonyl)phenyl)boronic acid |
1217500-99-6 | 97% | 1g |
$142 | 2021-08-05 | |
| TRC | I780665-100mg |
4-(Isobutylsulfonyl)phenylboronic acid |
1217500-99-6 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | I780665-250mg |
4-(Isobutylsulfonyl)phenylboronic acid |
1217500-99-6 | 250mg |
$155.00 | 2023-05-18 | ||
| TRC | I780665-500mg |
4-(Isobutylsulfonyl)phenylboronic acid |
1217500-99-6 | 500mg |
$236.00 | 2023-05-18 | ||
| TRC | I780665-1g |
4-(Isobutylsulfonyl)phenylboronic acid |
1217500-99-6 | 1g |
$333.00 | 2023-05-18 | ||
| abcr | AB271346-1 g |
4-(Isobutylsulfonyl)phenylboronic acid, 97%; . |
1217500-99-6 | 97% | 1 g |
€382.00 | 2023-07-20 | |
| abcr | AB271346-5 g |
4-(Isobutylsulfonyl)phenylboronic acid, 97%; . |
1217500-99-6 | 97% | 5 g |
€1,062.00 | 2023-07-20 | |
| Chemenu | CM136452-1g |
(4-(Isobutylsulfonyl)phenyl)boronic acid |
1217500-99-6 | 97% | 1g |
$240 | 2023-02-03 | |
| Alichem | A019118821-5g |
(4-(Isobutylsulfonyl)phenyl)boronic acid |
1217500-99-6 | 95% | 5g |
$487.92 | 2023-09-04 | |
| Matrix Scientific | 095582-250mg |
(4-(Isobutylsulfonyl)phenyl)boronic acid, 95+% |
1217500-99-6 | 95+% | 250mg |
$439.00 | 2023-09-10 |
4-(Isobutylsulfonyl)phenylboronic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
1217500-99-6 (4-(Isobutylsulfonyl)phenylboronic acid) Related Products
- 1217501-04-6(4-(Cyclopropylmethylsulfinyl)phenylboronic Acid)
- 1217501-02-4(4-(Butylsulfonyl)phenylboronic acid)
- 1217501-01-3(4-(Butylsulfinyl)phenylboronic acid)
- 1217501-07-9(4-(Cyclopropylsulfonyl)phenylboronic acid)
- 845870-47-5((3-(ethylsulfonyl)phenyl)boronic acid)
- 1217501-34-2(4-(Propylsulfonyl)phenylboronic acid)
- 850567-98-5((4-isopropylsulfonylphenyl)boronic acid)
- 352530-24-6(4-(ethylsulfonyl)phenylboronicacid)
- 863248-21-9(4-Ethylsulfinylphenylboronic acid)
- 1217501-06-8(4-(Cyclopropylsulfinyl)phenylboronic acid)
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